Cas no 747411-53-6 (4-(2-Cyanoacetamido)-N,N-dimethylbenzamide)

• Product Name: 4-(2-Cyanoacetamido)-N,N-dimethylbenzamide
• CAS No: 747411-53-6
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 844087
• PubChem ID: 2104076
• Update Time: 2025-04-19

4-(2-Cyanoacetamido)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(CYANOACETYL)AMINO]-N,N-DIMETHYLBENZAMIDE
• J-514210
• 747411-53-6
• 4-(2-cyanoacetamido)-N,N-dimethylbenzamide
• AB01327496-02
• Z32014149
• EN300-09556
• NCGC00334814-01
• 4-[(2-cyanoacetyl)amino]-N,N-dimethylbenzamide
• AKOS027427131
• CS-0221596
• G30360
• 4-(2-Cyanoacetamido)-N,N-dimethylbenzamide

• MDL： MFCD05270918
• Inchi： 1S/C12H13N3O2/c1-15(2)12(17)9-3-5-10(6-4-9)14-11(16)7-8-13/h3-6H,7H2,1-2H3,(H,14,16)
• InChI Key： YDQAREMCYDXCBC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(CC#N)=O)N(C)C

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives